Cas no 76726-55-1 (Cyclo(D-phenylalanyl-L-prolyl-L-valyl-D-phenylalanyl-L-prolyl-L-valyl))

• Product Name: Cyclo(D-phenylalanyl-L-prolyl-L-valyl-D-phenylalanyl-L-prolyl-L-valyl)
• CAS No: 76726-55-1
• MF: C₃₈H₅₀N₆O₆
• MW: 686.8402094841
• CID: 4179585
• Update Time: 2025-04-03

Cyclo(D-phenylalanyl-L-prolyl-L-valyl-D-phenylalanyl-L-prolyl-L-valyl) Chemical and Physical Properties

Names and Identifiers

• Cyclo(D-phenylalanyl-L-prolyl-L-valyl-D-phenylalanyl-L-prolyl-L-valyl)
• Cyclo(D-phenylalanyl-L-prolyl-L-valyl-D-phenylalanyl-L-prolyl-L-valyl) (9CI)

• Inchi： 1S/C38H50N6O6/c1-23(2)31-35(47)39-27(21-25-13-7-5-8-14-25)37(49)44-20-12-18-30(44)34(46)42-32(24(3)4)36(48)40-28(22-26-15-9-6-10-16-26)38(50)43-19-11-17-29(43)33(45)41-31/h5-10,13-16,23-24,27-32H,11-12,17-22H2,1-4H3,(H,39,47)(H,40,48)(H,41,45)(H,42,46)/t27-,28-,29+,30+,31+,32+/m1/s1
• InChI Key： LKHHVCVZBDQKTO-QJEGEVHRSA-N
• SMILES： O=C1[C@H](NC([C@@H](NC([C@]2([H])CCCN2C([C@H](NC([C@@H](NC([C@]2([H])CCCN21)=O)C(C)C)=O)CC1C=CC=CC=1)=O)=O)C(C)C)=O)CC1C=CC=CC=1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 1022.9±65.0 °C(Predicted)
• pka: 13.03±0.70(Predicted)